Cas no 62853-55-8 (Methyl-2-deoxy-beta-D-ribofuranoside diacetate)

• Product Name: Methyl-2-deoxy-beta-D-ribofuranoside diacetate
• CAS No: 62853-55-8
• MF: C₁₀H₁₆O₆
• MW: 232.230443954468
• CID: 57933
• PubChem ID: 14214679
• Update Time: 2025-04-18

Methyl-2-deoxy-beta-D-ribofuranoside diacetate Chemical and Physical Properties

Names and Identifiers

• Methyl-2-deoxy-beta-D-ribofuranoside diacetate
• Methyl-2-deoxy-β-D-ribofuranoside diacetate
• METHYL-2-DEOXY-Β-D-RIBOFURANOSIDE DIACETATE C10H16O6
• B-D-ERYTHRO-PENTOFURANOSIDE,METHYL2-DEOXY-,DIACETATE
• Methyl 3,5-di-O-acetyl-2-deoxy-b-D-ribofuranoside
• Ribofuranoside,methyl 2-deoxy-, diacetate, b-D- (6CI)
• [(2R,3S,5R)-3-(ACETYLOXY)-5-METHOXYOXOLAN-2-YL]METHYL ACETATE
• Acetic acid (2R,3S,5R)-2-acetoxymethyl-5-
• W-203338
• 62853-55-8
• methoxy-tetrahydro-furan-3-yl ester
• [(2R,3S,5R)-3-acetyloxy-5-methoxyoxolan-2-yl]methyl acetate

• Inchi： 1S/C10H16O6/c1-6(11)14-5-9-8(15-7(2)12)4-10(13-3)16-9/h8-10H,4-5H2,1-3H3/t8-,9+,10+/m0/s1
• InChI Key： MBNZXGFEXJLTGC-IVZWLZJFSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1COC(C)=O)OC(C)=O)OC

Computed Properties

• Exact Mass: 232.09500
• Monoisotopic Mass: 232.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06000
• LogP: 0.24260